Cas no 1214360-51-6 (2-chloro-4-(3-fluorophenyl)phenol)

• Product Name: 2-chloro-4-(3-fluorophenyl)phenol
• CAS No: 1214360-51-6
• MF: C₁₂H₈ClFO
• MW: 222.642725944519
• MDL: MFCD14701290
• CID: 1216657
• PubChem ID: 46314344
• Update Time: 2025-05-21

2-chloro-4-(3-fluorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(3-fluorophenyl)phenol
• MFCD14701290
• A1-39366
• 1214360-51-6
• 3-Chloro-3'-fluorobiphenyl-4-ol
• CS-0353969
• EN300-330552
• 3-Chloro-3'-fluoro[1,1'-biphenyl]-4-ol
• 3-Chloro-3'-fluoro-[1,1'-biphenyl]-4-ol
• DTXSID30673443
• AKOS017559446
• 2-Chloro-4-(3-fluorophenyl)phenol, 95%

• MDL： MFCD14701290
• Inchi： 1S/C12H8ClFO/c13-11-7-9(4-5-12(11)15)8-2-1-3-10(14)6-8/h1-7,15H
• InChI Key： AIXKGSDPBCSSHI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC=C(C=1)F)O

Computed Properties

• Exact Mass: 222.0247707g/mol
• Monoisotopic Mass: 222.0247707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-chloro-4-(3-fluorophenyl)phenol

Recent Advances in the Study of 2-Chloro-4-(3-fluorophenyl)phenol (CAS: 1214360-51-6) in Chemical Biology and Pharmaceutical Research

The compound 2-chloro-4-(3-fluorophenyl)phenol (CAS: 1214360-51-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This phenolic derivative, characterized by its chloro and fluorophenyl substituents, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on elucidating its biological activity, mechanism of action, and potential as a scaffold for novel drug design.

One of the key areas of investigation has been the compound's role as an intermediate in the synthesis of biologically active molecules. Researchers have demonstrated that 2-chloro-4-(3-fluorophenyl)phenol serves as a versatile building block for the development of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression. Its structural features allow for facile modification, enabling the creation of derivatives with enhanced selectivity and potency. Recent synthetic approaches have employed palladium-catalyzed cross-coupling reactions to further diversify the compound's utility in medicinal chemistry.

In terms of biological activity, studies published in the last year have revealed that 2-chloro-4-(3-fluorophenyl)phenol exhibits moderate antimicrobial properties against Gram-positive bacteria, with MIC values ranging from 16-32 μg/mL. This finding has sparked interest in its potential as a lead compound for developing new antibiotics, especially in light of increasing antibiotic resistance. Molecular docking studies suggest that the compound may interfere with bacterial cell wall biosynthesis, though further experimental validation is required to confirm this mechanism.

The compound's pharmacokinetic properties have also been investigated, with particular attention to its metabolic stability and membrane permeability. In vitro ADME studies using human liver microsomes indicate that 2-chloro-4-(3-fluorophenyl)phenol demonstrates favorable metabolic stability, with a half-life exceeding 60 minutes. These characteristics, combined with its moderate logP value (2.8), suggest good drug-like properties that warrant further preclinical evaluation.

Recent toxicological assessments have provided important safety data for this compound. Acute toxicity studies in rodent models showed an LD50 value greater than 500 mg/kg, suggesting a relatively safe profile for further development. However, researchers have noted the need for more comprehensive subchronic toxicity evaluations, particularly regarding potential hepatotoxicity observed at higher doses in preliminary studies.

From a pharmaceutical formulation perspective, the crystalline form of 2-chloro-4-(3-fluorophenyl)phenol has been characterized using X-ray diffraction and thermal analysis. These studies revealed polymorphism behavior that could impact its solubility and bioavailability. Current formulation research is exploring various salt forms and co-crystals to optimize its physicochemical properties for potential drug delivery applications.

In conclusion, 2-chloro-4-(3-fluorophenyl)phenol (CAS: 1214360-51-6) represents a promising chemical entity with multiple potential applications in drug discovery. Its versatility as a synthetic intermediate, combined with its intrinsic biological activity and favorable drug-like properties, positions it as an important compound for future research. Ongoing studies are expected to further elucidate its therapeutic potential and explore its utility in addressing unmet medical needs, particularly in oncology and infectious disease treatment.